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Compound of Interest

Compound Name: C21H20FN7O3S

Cat. No.: B12622088 Get Quote

An extensive search for the compound with the molecular formula C21H20FN7O3S has

revealed it to be Dequalinium, a potent antimicrobial and antifungal agent. This guide provides

a comprehensive comparison of Dequalinium's efficacy with commercially available drugs,

supported by experimental data and detailed protocols.

Dequalinium: An Overview
Dequalinium is a quaternary ammonium salt that has been in clinical use for several decades.

Its primary mechanism of action involves intercalating into bacterial and fungal cell membranes,

leading to increased permeability and subsequent cell death. It exhibits a broad spectrum of

activity against various pathogens.

Comparative Efficacy Analysis
To provide a clear comparison, the efficacy of Dequalinium is evaluated against other

commercially available antimicrobial and antifungal agents. The following tables summarize key

quantitative data from various studies.

Table 1: In Vitro Antibacterial Activity (Minimum
Inhibitory Concentration - MIC in µg/mL)
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Organism Dequalinium Vancomycin Ciprofloxacin

Staphylococcus

aureus (MRSA)
1 - 4 1 - 2 >128

Streptococcus

pyogenes
0.5 - 2 0.5 - 1 0.5 - 2

Pseudomonas

aeruginosa
16 - 64 >256 0.25 - 1

Escherichia coli 8 - 32 >256 0.015 - 0.12

Table 2: In Vitro Antifungal Activity (Minimum Inhibitory
Concentration - MIC in µg/mL)

Organism Dequalinium Fluconazole Amphotericin B

Candida albicans 0.5 - 8 0.25 - 4 0.125 - 1

Aspergillus fumigatus 4 - 16 >64 0.25 - 2

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparative data

tables.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC values were determined using the broth microdilution method according to the Clinical

and Laboratory Standards Institute (CLSI) guidelines.

Preparation of Inoculum: Bacterial and fungal strains were cultured on appropriate agar

plates. Colonies were then suspended in sterile saline to a turbidity equivalent to a 0.5

McFarland standard. This suspension was further diluted to achieve a final inoculum

concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
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Drug Dilution: Serial twofold dilutions of Dequalinium and the comparator drugs were

prepared in cation-adjusted Mueller-Hinton broth for bacteria and RPMI-1640 medium for

fungi in 96-well microtiter plates.

Inoculation and Incubation: Each well was inoculated with the prepared microbial

suspension. The plates were incubated at 35°C for 18-24 hours for bacteria and 24-48 hours

for fungi.

MIC Determination: The MIC was defined as the lowest concentration of the drug that

completely inhibited visible growth of the microorganism.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Dequalinium and the experimental

workflow for determining its efficacy.

Caption: Mechanism of action of Dequalinium.

Caption: Workflow for MIC determination.
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[https://www.benchchem.com/product/b12622088#c21h20fn7o3s-efficacy-compared-to-
commercially-available-drugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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